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Compound of Interest

Compound Name:
3-[3-(trifluoromethyl)phenyl]propyl

methanesulfonate

Cat. No.: B601906 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-[3-(Trifluoromethyl)phenyl]propyl methanesulfonate is a key chemical intermediate

primarily utilized in the synthesis of Cinacalcet.[1] Cinacalcet is a calcimimetic agent that

modulates the calcium-sensing receptor and is used in the treatment of secondary

hyperparathyroidism in patients with chronic kidney disease and hypercalcemia in patients with

parathyroid carcinoma.[2][3][4] These application notes provide an overview of the chemical

properties of 3-[3-(trifluoromethyl)phenyl]propyl methanesulfonate and its principal

application as a synthetic intermediate.

Chemical Properties
A summary of the key chemical properties of 3-[3-(trifluoromethyl)phenyl]propyl
methanesulfonate is provided in the table below.
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Property Value Reference

CAS Number 21172-43-0 [1]

Molecular Formula C₁₁H₁₃F₃O₃S [1]

Molecular Weight 282.28 g/mol

Synonyms

Cinacalcet Mesylate Analog,

Cinacalcet USP Related

Compound A, Methanesulfonic

acid 3-(3-

trifluoromethylphenyl)propyl

ester

Storage Temperature +4°C [1]

Application: Intermediate in Cinacalcet Synthesis
The primary application of 3-[3-(trifluoromethyl)phenyl]propyl methanesulfonate is as a

crucial intermediate in the manufacturing of the active pharmaceutical ingredient (API)

Cinacalcet.[1][2] It serves as a precursor that is reacted with (R)-1-(1-naphthyl)ethylamine to

form Cinacalcet.

Synthetic Pathway Overview
The synthesis of Cinacalcet from 3-[3-(trifluoromethyl)phenyl]propyl methanesulfonate is a

key step in the overall manufacturing process. The methanesulfonate group serves as a good

leaving group, facilitating the nucleophilic substitution by the amine group of (R)-1-(1-

naphthyl)ethylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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